Cas no 88596-26-3 (Benzene, [[(2-phenylethenyl)thio]methyl]-)
![Benzene, [[(2-phenylethenyl)thio]methyl]- structure](https://www.kuujia.com/scimg/cas/88596-26-3x500.png)
88596-26-3 structure
Product name:Benzene, [[(2-phenylethenyl)thio]methyl]-
Benzene, [[(2-phenylethenyl)thio]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, [[(2-phenylethenyl)thio]methyl]-
- 2-benzylsulfanylethenylbenzene
- DTXSID10711473
- [2-(Benzylsulfanyl)ethenyl]benzene
- SCHEMBL3669608
- 88596-26-3
-
- Inchi: InChI=1S/C15H14S/c1-3-7-14(8-4-1)11-12-16-13-15-9-5-2-6-10-15/h1-12H,13H2
- InChI Key: WZDKIPVHBCBPCR-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)CSC=CC2=CC=CC=C2
Computed Properties
- Exact Mass: 226.08162162g/mol
- Monoisotopic Mass: 226.08162162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 25.3Ų
- XLogP3: 4.4
Benzene, [[(2-phenylethenyl)thio]methyl]- Related Literature
-
Chris H. Greene Faraday Discuss., 2004,127, 413-423
-
Marina Felloni,Alexander J. Blake,Peter Hubberstey,Simon J. Teat,Claire Wilson,Martin Schröder CrystEngComm, 2010,12, 1576-1589
-
Krishna K. Pandey Dalton Trans., 2012,41, 3278-3286
-
Pablo Lozano-Reis,Ramón Sayós,José A. Rodriguez,Francesc Illas Phys. Chem. Chem. Phys., 2020,22, 26145-26154
-
Yasuyuki Yokota,Hiroo Miyamoto,Akihito Imanishi,Kouji Inagaki,Ken-ichi Fukui Phys. Chem. Chem. Phys., 2018,20, 6668-6676
88596-26-3 (Benzene, [[(2-phenylethenyl)thio]methyl]-) Related Products
- 2229204-22-0(1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanol)
- 2248210-19-5((2R)-2-(2,6-Dimethylphenyl)propan-1-amine)
- 1805579-86-5(3-Bromo-4-bromomethyl-2-cyanophenylacetic acid)
- 168335-59-9(rac-(1R,2S)-2-(aminomethyl)cyclohexylmethanol)
- 2554-94-1(6-(Dimethylamino)hexanal)
- 2137573-56-7(3-(Azetidin-1-yl)-5-fluoropyridine-4-carbaldehyde)
- 1342842-36-7(3,4,5-trifluoro-N-(2-methylbutyl)aniline)
- 2171823-57-5(4-cyclopropyl-1-oxa-5,9-diazaspiro5.5undecane)
- 868217-60-1(2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole)
- 2228649-48-5(1-(3-tert-butylphenyl)-2-(methylamino)ethan-1-one)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk
